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Compound of Interest

Compound Name: 4-Aminoantipyrine hydrochloride

Cat. No.: B1265507 Get Quote

Essential Safety and Handling Guide for 4-
Aminoantipyrine Hydrochloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Aminoantipyrine hydrochloride in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Chemical Identifier:

Name: 4-Aminoantipyrine hydrochloride

Synonyms: 4-Amino-2,3-dimethyl-1-phenyl-3-pyrazolin-5-one hydrochloride, Ampyrone

hydrochloride

CAS Number: 83-07-8 (for 4-Aminoantipyrine base)

Hazard Summary: 4-Aminoantipyrine hydrochloride is harmful if swallowed and causes skin

and serious eye irritation.[1] It may also cause respiratory irritation.[1][2] It is a combustible

solid that can form explosive dust mixtures in the air.[3][4]

Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent contact and inhalation.
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PPE Category Specific Requirements Rationale

Eye and Face Protection
Chemical safety goggles or

glasses with side shields.[3][4]

Protects against dust particles

and splashes.

Skin Protection
Nitrile rubber gloves and a lab

coat or overalls.[1][4]

Prevents skin contact and

irritation.[1]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH/MSHA approved

respirator is necessary if dust

formation is unavoidable or if

exposure limits are exceeded.

[3][5]

Minimizes inhalation of harmful

dust.

Handling and Storage Procedures
Operational Plan:

Preparation: Ensure an eyewash station and safety shower are readily accessible.[3]

Weighing and Handling:

Handle in a designated area, preferably within a fume hood or a well-ventilated space, to

keep airborne concentrations low.[1][3]

Avoid generating dust.[3] Use appropriate tools for transfer.

Wash hands thoroughly after handling.[1][3]

Do not eat, drink, or smoke in the handling area.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[2][3]

Keep containers tightly closed.[2]

Protect from direct sunlight and moisture.[2][5]
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Store away from incompatible materials such as strong oxidizing agents, strong acids,

acid anhydrides, and acid chlorides.[3][5]

Emergency and First Aid Measures
Immediate response is critical in case of exposure.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] Seek medical

attention.[2][3]

Skin Contact

Remove contaminated clothing.[1] Flush skin

with plenty of soap and water for at least 15

minutes.[3] Seek medical attention if irritation

persists.[1][3]

Inhalation

Move the affected person to fresh air.[1][3] If

breathing is difficult, provide oxygen.[3] Seek

medical attention if symptoms like coughing

appear.[1][3]

Ingestion

Do NOT induce vomiting. If the person is

conscious, give 2-4 cupfuls of water or milk.[3]

Never give anything by mouth to an

unconscious person.[3] Seek immediate medical

attention.[2][3]

Spill and Disposal Plan
Spill Response:

Evacuate: Evacuate unnecessary personnel from the spill area.[2]

Ventilate: Ensure the area is well-ventilated.[2]

Containment:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://pim-resources.coleparmer.com/sds/01772.pdf
https://www.fishersci.com/store/msds?partNumber=O1123100&productDescription=4-AMINOANTIPYRINE+CERT+100G&vendorId=VN00033897&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/01772.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-4AMINOANTIPYRINE-CASNO-83-07-01030-EN.aspx
https://pim-resources.coleparmer.com/sds/01772.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/4-Aminoantipyrine_0031_6.0.pdf
https://pim-resources.coleparmer.com/sds/01772.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/4-Aminoantipyrine_0031_6.0.pdf
https://pim-resources.coleparmer.com/sds/01772.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/4-Aminoantipyrine_0031_6.0.pdf
https://pim-resources.coleparmer.com/sds/01772.pdf
https://pim-resources.coleparmer.com/sds/01772.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/4-Aminoantipyrine_0031_6.0.pdf
https://pim-resources.coleparmer.com/sds/01772.pdf
https://pim-resources.coleparmer.com/sds/01772.pdf
https://pim-resources.coleparmer.com/sds/01772.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-4AMINOANTIPYRINE-CASNO-83-07-01030-EN.aspx
https://pim-resources.coleparmer.com/sds/01772.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-4AMINOANTIPYRINE-CASNO-83-07-01030-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-4AMINOANTIPYRINE-CASNO-83-07-01030-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear appropriate PPE as outlined above.[2]

Avoid creating dust.[3]

Carefully sweep or vacuum the spilled material.[3]

Place the collected material into a suitable, labeled container for disposal.[3]

Decontamination: Clean the spill area thoroughly.

Disposal Plan:

Dispose of 4-Aminoantipyrine hydrochloride and any contaminated materials as

hazardous waste.[6]

All waste must be handled in accordance with local, state, and federal regulations.[4]

Do not allow the chemical to enter drains or waterways.[1][7]

Consult with your institution's environmental health and safety (EHS) department for specific

disposal guidelines.

Experimental Workflow for Handling 4-
Aminoantipyrine Hydrochloride

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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